Maritimetin
Maritimetin
Maritimetin belongs to the class of organic compounds known as aurone flavonoids. These are flavonoids containing a 2-Benzylidene-1-benzofuran-3-one based core. Aurone flavonoids provide the bright yellow color of some important ornamental flowers, such as snapdragon (Antirrhinum majus). Maritimetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, maritimetin is primarily located in the membrane (predicted from logP). Maritimetin can be biosynthesized from aurone.
Maritimetin is a hydroxyaurone that is aurone substituted by hydroxy groups at positions 6, 7, 3' and 4' respectively. It has a role as a radical scavenger and a plant metabolite. It derives from an aurone.
Maritimetin is a hydroxyaurone that is aurone substituted by hydroxy groups at positions 6, 7, 3' and 4' respectively. It has a role as a radical scavenger and a plant metabolite. It derives from an aurone.
Brand Name:
Vulcanchem
CAS No.:
576-02-3
VCID:
VC0191794
InChI:
InChI=1S/C15H10O6/c16-9-3-1-7(5-11(9)18)6-12-13(19)8-2-4-10(17)14(20)15(8)21-12/h1-6,16-18,20H/b12-6-
SMILES:
C1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)O)O)O
Molecular Formula:
C15H10O6
Molecular Weight:
286.24 g/mol
Maritimetin
CAS No.: 576-02-3
Natural Products
VCID: VC0191794
Molecular Formula: C15H10O6
Molecular Weight: 286.24 g/mol
| CAS No. | 576-02-3 |
|---|---|
| Product Name | Maritimetin |
| Molecular Formula | C15H10O6 |
| Molecular Weight | 286.24 g/mol |
| IUPAC Name | (2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-6,7-dihydroxy-1-benzofuran-3-one |
| Standard InChI | InChI=1S/C15H10O6/c16-9-3-1-7(5-11(9)18)6-12-13(19)8-2-4-10(17)14(20)15(8)21-12/h1-6,16-18,20H/b12-6- |
| Standard InChIKey | PNIFOHGQPKXLJE-SDQBBNPISA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)O)O)O |
| Melting Point | 292°C |
| Physical Description | Solid |
| Description | Maritimetin belongs to the class of organic compounds known as aurone flavonoids. These are flavonoids containing a 2-Benzylidene-1-benzofuran-3-one based core. Aurone flavonoids provide the bright yellow color of some important ornamental flowers, such as snapdragon (Antirrhinum majus). Maritimetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, maritimetin is primarily located in the membrane (predicted from logP). Maritimetin can be biosynthesized from aurone. Maritimetin is a hydroxyaurone that is aurone substituted by hydroxy groups at positions 6, 7, 3' and 4' respectively. It has a role as a radical scavenger and a plant metabolite. It derives from an aurone. |
| Synonyms | 3',4',6,7-Tetrahydroxyaurone |
| PubChem Compound | 5281292 |
| Last Modified | Nov 11 2021 |
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